Cas no 238742-81-9 (3-fluoro-4-(methylsulfanyl)benzamide)

• Product Name: 3-fluoro-4-(methylsulfanyl)benzamide
• CAS No: 238742-81-9
• MF: C₈H₈FNOS
• MW: 185.21862411499
• MDL: MFCD00673179
• CID: 1415699
• PubChem ID: 2737407
• Update Time: 2025-05-20

3-fluoro-4-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(methylsulfanyl)benzamide
• PS-6580
• SCHEMBL24960102
• 3-Fluoro-4-(methylthio)benzamide
• MFCD00673179
• 3-Fluoro-4-(methylsulphanyl)benzamide, 4-Carbamoyl-2-fluorothioanisole
• DTXSID001302912
• 238742-81-9
• 3-fluoro-4-methylsulfanylbenzamide
• AKOS026675547

• MDL： MFCD00673179
• Inchi： 1S/C8H8FNOS/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4H,1H3,(H2,10,11)
• InChI Key： ZZKRQQWAYVQCCF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C(N)=O)=CC=1F

Computed Properties

• Exact Mass: 185.03106321g/mol
• Monoisotopic Mass: 185.03106321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.4Ų

Additional information on 3-fluoro-4-(methylsulfanyl)benzamide

3-Fluoro-4-(Methylsulfanyl)Benzamide: A Comprehensive Overview

3-Fluoro-4-(methylsulfanyl)benzamide (CAS No. 238742-81-9) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a fluorine atom at the 3-position, a methylsulfanyl group at the 4-position, and an amide functional group on the benzene ring. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for research and industrial applications.

The synthesis of 3-fluoro-4-(methylsulfanyl)benzamide involves a series of well-established organic reactions. Typically, the starting material is fluorobenzene derivatives, which undergo nucleophilic substitution or coupling reactions to introduce the methylsulfanyl group. The amide functional group is then introduced through amidation reactions, often using carboxylic acids or acid chlorides as precursors. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

One of the most promising areas of research involving 3-fluoro-4-(methylsulfanyl)benzamide is its application in drug discovery. The compound has shown potential as a lead molecule in the development of novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its ability to modulate key enzymes and receptors involved in inflammatory processes, making it a candidate for anti-inflammatory drug development. Additionally, its fluorine atom enhances lipophilicity and bioavailability, which are critical factors for drug efficacy.

Recent studies have also explored the use of 3-fluoro-4-(methylsulfanyl)benzamide in agrochemicals. Its methylsulfanyl group contributes to sulfur-containing compounds' unique properties, which are often associated with pest control and plant growth regulation. Researchers have investigated its potential as a fungicide or insecticide, leveraging its ability to disrupt key biochemical pathways in pests and pathogens.

In the field of materials science, 3-fluoro-4-(methylsulfanyl)benzamide has been studied for its role in the synthesis of advanced materials such as polymers and coatings. Its amide functional group facilitates polymerization reactions, leading to materials with improved mechanical and thermal properties. Furthermore, its fluorine atom enhances chemical resistance and durability, making it suitable for high-performance applications.

The physical properties of 3-fluoro-4-(methylsulfanyl)benzamide are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its stability under various conditions makes it suitable for large-scale production and storage.

In terms of safety considerations, 3-fluoro-4-(methylsulfanyl)benzamide should be handled with care due to its potential irritant effects on skin and eyes. Proper personal protective equipment should be used during handling and storage to ensure workplace safety.

Overall, 3-fluoro-4-(methylsulfanyl)benzamide is a multifaceted compound with diverse applications across multiple industries. Its unique structure and functional groups make it a valuable tool for researchers and manufacturers alike. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing science and technology.